Cas no 680211-01-2 (Ethanone,1-[3-chloro-5-(1,1-dimethylethyl)-2-thienyl]-)

• Product Name: Ethanone,1-[3-chloro-5-(1,1-dimethylethyl)-2-thienyl]-
• CAS No: 680211-01-2
• MF: C₁₀H₁₃ClOS
• MW: 216.727620840073
• CID: 501734
• PubChem ID: 2777677
• Update Time: 2025-04-19

Ethanone,1-[3-chloro-5-(1,1-dimethylethyl)-2-thienyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[3-chloro-5-(1,1-dimethylethyl)-2-thienyl]-
• 1-(5-tert-butyl-3-chlorothiophen-2-yl)ethanone
• 1-[5-(TERT-BUTYL)-3-CHLORO-2-THIENYL]ETHAN-1-ONE
• DTXSID60380613
• 680211-01-2
• AG-G-59003

• Inchi： 1S/C10H13ClOS/c1-6(12)9-7(11)5-8(13-9)10(2,3)4/h5H,1-4H3
• InChI Key： FUDJKPCRJNFIIP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=O)SC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 216.0375639g/mol
• Monoisotopic Mass: 216.0375639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 45.3Ų